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Compound of Interest

Compound Name:
4-Hydroxy-3,5-

dinitrobenzenesulphonic acid

CAS No.: 67329-16-2

Cat. No.: B3065970

Get Quote

Application Note: Trace Analysis of 4-Hydroxy-3,5-dinitrobenzenesulphonic Acid in

Environmental Water Samples

Executive Summary
This guide details a robust protocol for the quantification of 4-Hydroxy-3,5-
dinitrobenzenesulphonic acid (HDNBSA) in environmental matrices. As a highly polar, water-

soluble degradation product of nitro-aromatic explosives (e.g., DNP, DNOC) and a key

intermediate in dye manufacturing, HDNBSA poses significant analytical challenges due to its

poor retention on standard reverse-phase columns and high mobility in aquatic systems.

This protocol utilizes Weak Anion Exchange (WAX) Solid Phase Extraction (SPE) to selectively

isolate the sulfonate moiety, followed by Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) in negative electrospray ionization (ESI-) mode. This approach ensures high

recovery (>85%) and sub-ppb (ng/L) sensitivity, overcoming the matrix suppression common in

wastewater analysis.
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Chemical Profile & Environmental Relevance
Property Detail

Chemical Name 4-Hydroxy-3,5-dinitrobenzenesulphonic acid

Synonyms
2,6-Dinitrophenol-4-sulfonic acid; Flavianic acid

(isomer)

CAS Number 67329-16-2

Molecular Formula C₆H₄N₂O₈S

Molecular Weight 264.17 g/mol

Acidity (pKa) < 1.0 (Sulfonic group), ~3.5 (Phenolic OH)

Environmental Fate
Highly mobile in groundwater; resistant to

hydrolysis; marker for nitro-aromatic plumes.[1]

Why Analyze This Compound? HDNBSA serves as a critical tracer for industrial contamination.

Unlike its parent compounds (e.g., dinitrophenols), the presence of the sulfonic acid group

renders it highly hydrophilic, allowing it to migrate rapidly through soil into groundwater

aquifers. Detecting HDNBSA often indicates historical contamination from explosives

manufacturing or textile dyeing effluents that has moved beyond the primary source zone.

Analytical Strategy: The "Trap and Elute" Logic
The core challenge is the compound's dual acidity (sulfonic and phenolic) and high polarity

(LogP < 0). Standard Liquid-Liquid Extraction (LLE) is ineffective.

Extraction (SPE): We employ a Polymeric Weak Anion Exchange (WAX) sorbent.

Mechanism:[2][3] At pH 4-5, the sulfonic acid group (

) is ionized and binds electrostatically to the protonated amine groups on the WAX
sorbent. Neutral interferences are washed away with methanol.

Elution: A basic solvent (5%

in Methanol) deprotonates the WAX sorbent, releasing the analyte.
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Separation (LC): A C18 column is used, but crucially with an ammonium acetate buffer. The

ammonium ions act as counter-ions, improving peak shape and retention for the anionic

analyte.

Detection (MS/MS): Negative ESI is mandatory. The sulfonic acid group loses a proton

readily (

), and fragmentation typically yields the sulfite radical anion (

, m/z 80) or nitrite (

, m/z 46).

Experimental Protocol
Reagents & Materials[1][4][5][6][7]

Standards: 4-Hydroxy-3,5-dinitrobenzenesulphonic acid (High purity, >98%).

Internal Standard (IS): 2,4-Dinitrobenzenesulfonic acid-d3 (or similar sulfonated

isotopologue).

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water.

Additives: Ammonium Acetate, Formic Acid, Ammonium Hydroxide (

).

SPE Cartridges: Oasis WAX (6 cc, 150 mg) or equivalent (Strata-X-AW).

Sample Preparation (Water)
Collection: Collect 500 mL of water in amber glass bottles.

Preservation: Adjust pH to 4.0–5.0 with dilute Formic Acid immediately upon collection to

prevent bacterial degradation and stabilize the speciation.

Filtration: Filter through 0.7 µm Glass Fiber Filters (GFF) to remove suspended solids.

Spiking: Add 50 µL of Internal Standard solution (1 ppm) to every sample.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3065970/docs?utm_src=pdf-body#4-hydroxy-3-5-dinitrobenzenesulphonic-acid-in-environmental-sample-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Phase Extraction (SPE) Workflow
Step Solvent/Action Purpose

1. Condition 5 mL MeOH Activate sorbent pores.

2. Equilibrate 5 mL Milli-Q Water (pH 5) Prepare surface charge.

3. Load
Pass 500 mL sample @ 5

mL/min

Capture analyte via anion

exchange.

4. Wash 1
5 mL 25mM Ammonium

Acetate (pH 5)

Remove inorganic

salts/metals.

5. Wash 2 5 mL Methanol
Remove neutral

organics/hydrophobics.

6. Dry Vacuum for 5 mins Remove excess solvent.

7. Elute 2 x 3 mL MeOH with 5% Release analyte (disrupt ion

exchange).

8. Concentrate
Evaporate to dryness under

@ 40°C
Concentration.

9. Reconstitute

1 mL 90:10 Water:MeOH

(10mM

)

Prepare for LC injection.

LC-MS/MS Conditions
Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series, Sciex QTRAP).

Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water + 5 mM Ammonium Acetate (pH 6.5).

Mobile Phase B: Methanol + 5 mM Ammonium Acetate.

Flow Rate: 0.3 mL/min.[4]
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Injection Vol: 10 µL.

Gradient Profile:

0–1 min: 5% B (Isocratic hold for polar retention)

1–6 min: 5%

90% B

6–8 min: 90% B (Wash)

8–10 min: 5% B (Re-equilibration)

MS Source Parameters (ESI Negative):

Gas Temp: 300°C

Gas Flow: 10 L/min

Nebulizer: 40 psi[4]

Capillary Voltage: 3500 V[4]

MRM Transitions:

Analyte
Precursor
(m/z)

Product (m/z) CE (eV) Type

| HDNBSA | 263.0 (

) | 79.9 (

) | 35 | Quantifier | | HDNBSA | 263.0 (

) | 46.0 (

) | 20 | Qualifier | | HDNBSA | 263.0 (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.agilent.com/cs/library/applications/5989-5319EN.pdf
https://www.agilent.com/cs/library/applications/5989-5319EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) | 183.0 (

) | 15 | Qualifier |[5]

Workflow Visualization
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Process

Click to download full resolution via product page

Caption: Optimized analytical workflow for the extraction and quantification of sulfonated

nitrophenols from aqueous matrices.

Validation & Quality Assurance
To ensure Trustworthiness and Self-Validation, the following criteria must be met:

Linearity: Calibration curve (0.5 – 100 µg/L) must have

.

Recovery: Spiked matrix samples (at 10 ng/L and 100 ng/L) should yield recoveries between

70–120%. Lower recovery indicates insufficient ion-exchange binding (check pH) or

breakthrough.

Matrix Effects: Compare the slope of a solvent-based standard curve to a matrix-matched

curve. If signal suppression > 20% is observed, dilute the final extract or use standard

addition.

Carryover: Inject a solvent blank after the highest standard. Signal must be < 10% of the

LOQ.

References
Chemical Identity & Properties

4-HYDROXY-3,5-DINITROBENZENE-1-SULFONIC ACID.[2] Matrix Fine Chemicals.[6]

Retrieved October 2025.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/posters/12878/sio113044.pdf
https://www.benchchem.com/product/b3065970/docs?utm_src=pdf-body-img#4-hydroxy-3-5-dinitrobenzenesulphonic-acid-in-environmental-sample-analysis
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/phenols/mm67329162
https://pubchem.ncbi.nlm.nih.gov/compound/1-Palmitoyl-2-linoleoyl-sn-glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Methodology (Sulfonates in Water)

Shimadzu Corporation. Analysis of linear alkylbenzene sulfonate in environmental water
using online SPE LC system coupled with LC-MS/MS.

Related Nitrophenol Analysis

Agilent Technologies.[4] Determination of Pharmaceuticals and Personal Care Products in

Water by SPE and LC/MS/MS. Application Note 5989-8073EN.

Toxicological Context

National Institutes of Health (NIH) PubChem.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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